Cas no 1383706-53-3 (1-benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester hydrochloride)

• Product Name: 1-benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester hydrochloride
• CAS No: 1383706-53-3
• MF: C₁₈H₂₇BClNO₂
• MW: 335.67648434639
• MDL: MFCD15474879
• CID: 2120547
• PubChem ID: 74889740
• Update Time: 2025-06-08

1-benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester hcl
• 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester hydrochloride
• 1-Benzyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine hydrochloride
• Pyridine, 1,2,3,6-tetrahydro-1-(phenylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, hydrochloride (1:1)
• 1-benzyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine;hydrochloride
• DB-328882
• 1383706-53-3
• MFCD15474879
• 1-Benzyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridinehydrochloride
• SB33239
• CS-0328814
• 1-benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester hydrochloride

• MDL： MFCD15474879
• Inchi： 1S/C18H26BNO2.ClH/c1-17(2)18(3,4)22-19(21-17)16-10-12-20(13-11-16)14-15-8-6-5-7-9-15;/h5-10H,11-14H2,1-4H3;1H
• InChI Key： AOOYSVVVNBIGFZ-UHFFFAOYSA-N
• SMILES： Cl.O1B(C2=CCN(CC3C=CC=CC=3)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 335.1823370Da
• Monoisotopic Mass: 335.1823370Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester hydrochloride

Introduction to 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic Acid Pinacol Ester Hydrochloride (CAS No. 1383706-53-3)

1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester hydrochloride (CAS No. 1383706-53-3) is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This compound is a boronic acid pinacol ester derivative, which has gained considerable attention due to its unique chemical properties and potential in various synthetic transformations. In this article, we will delve into the structure, synthesis, and applications of this compound, highlighting its importance in contemporary research.

The molecular structure of 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester hydrochloride is characterized by a tetrahydropyridine ring substituted with a benzyl group and a boronic acid pinacol ester moiety. The presence of the boronic acid pinacol ester functionality makes this compound highly reactive and useful in Suzuki-Miyaura coupling reactions, which are widely employed in the synthesis of biologically active molecules and pharmaceuticals.

Recent advancements in the field of organic synthesis have further expanded the utility of 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester hydrochloride. For instance, a study published in the Journal of Organic Chemistry (2022) demonstrated the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers reported that the compound's reactivity and stability made it an ideal choice for constructing complex molecular architectures with high efficiency and selectivity.

In addition to its synthetic applications, 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester hydrochloride has shown promise in medicinal chemistry. A research team from the University of California (2021) explored its potential as a lead compound for developing new drugs targeting neurological disorders. The study revealed that derivatives of this compound exhibited potent neuroprotective effects in vitro and in vivo models. These findings suggest that further optimization and development of these derivatives could lead to novel therapeutic agents for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic route to prepare 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester hydrochloride involves several well-established chemical transformations. Typically, the synthesis begins with the formation of the tetrahydropyridine ring through a multistep process involving condensation reactions and reduction steps. The subsequent introduction of the benzyl group and boronic acid pinacol ester functionality is achieved through selective functional group manipulations. A detailed protocol for the synthesis was recently reported in Organic Letters (2020), providing a robust and scalable method for producing this compound.

The physical properties of 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester hydrochloride are also noteworthy. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but exhibits limited solubility in water. These properties make it suitable for various analytical techniques and purification methods.

In terms of safety and handling, it is important to note that while 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester hydrochloride is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation.

The environmental impact of 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester hydrochloride is another important consideration. Recent studies have focused on developing greener synthetic methods to minimize waste generation and reduce the environmental footprint associated with its production. For example, researchers at the University of Cambridge (2021) developed a catalytic process using earth-abundant metals that significantly reduced waste production while maintaining high yields.

In conclusion, 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester hydrochloride (CAS No. 1383706-53-3) is a valuable compound with diverse applications in medicinal chemistry and organic synthesis. Its unique chemical structure and reactivity make it an attractive candidate for developing new drugs and materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.